Cas no 127921-76-0 (2-Propenal, 3-(4-acetylphenyl)-, (2E)-)

• Product name: 2-Propenal, 3-(4-acetylphenyl)-, (2E)-
• CAS No: 127921-76-0
• MF: C₄H₄O₄
• MW: 116.07216
• CID: 1221935
• PubChem ID: 71340566

2-Propenal, 3-(4-acetylphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(4-acetylphenyl)-, (2E)-
• 3-(4-acetylphenyl)prop-2-enal
• (E)-3-(4-Acetylphenyl)acrylaldehyde
• SY389136
• DTXSID20767729
• 127921-76-0

• Inchi： InChI=1S/C11H10O2/c1-9(13)11-6-4-10(5-7-11)3-2-8-12/h2-8H,1H3
• InChI Key： JEFBKKUCSOURMN-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)C=CC=O

Computed Properties

• Exact Mass: 116.01092
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives